Cas no 2137661-69-7 (Sodium 5-chloro-3-methyl-1-benzofuran-2-sulfinate)

• Product Name: Sodium 5-chloro-3-methyl-1-benzofuran-2-sulfinate
• CAS No: 2137661-69-7
• MF: C₉H₆ClNaO₃S
• MW: 252.649911403656
• CID: 5792255
• PubChem ID: 165453852
• Update Time: 2025-06-13

Sodium 5-chloro-3-methyl-1-benzofuran-2-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-723405
• 2137661-69-7
• sodium 5-chloro-3-methyl-1-benzofuran-2-sulfinate
• Sodium 5-chloro-3-methyl-1-benzofuran-2-sulfinate

• Inchi： 1S/C9H7ClO3S.Na/c1-5-7-4-6(10)2-3-8(7)13-9(5)14(11)12;/h2-4H,1H3,(H,11,12);/q;+1/p-1
• InChI Key： FZRVTFRQGFXMGN-UHFFFAOYSA-M
• SMILES： ClC1C=CC2=C(C=1)C(C)=C(O2)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 251.9623872g/mol
• Monoisotopic Mass: 251.9623872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.5Ų

Additional information on Sodium 5-chloro-3-methyl-1-benzofuran-2-sulfinate

Sodium 5-chloro-3-methyl-1-benzofuran-2-sulfinate (CAS No. 2137661-69-7): A Comprehensive Overview

Sodium 5-chloro-3-methyl-1-benzofuran-2-sulfinate, identified by its CAS number 2137661-69-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzofuran sulfinate class, a group of molecules known for their diverse biological activities and potential applications in drug development. The unique structural features of Sodium 5-chloro-3-methyl-1-benzofuran-2-sulfinate make it a valuable intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules with therapeutic properties.

The benzofuran scaffold is a prominent motif in medicinal chemistry, often found in natural products and pharmacologically active compounds. The presence of a sulfinate group at the 2-position of the benzofuran ring introduces a polar and reactive site, which can be exploited for further functionalization. This reactivity makes Sodium 5-chloro-3-methyl-1-benzofuran-2-sulfinate a versatile building block for the construction of more intricate molecular architectures.

In recent years, there has been growing interest in the development of novel sulfinate-containing compounds due to their reported bioactivities. For instance, sulfinate derivatives have shown promise as inhibitors of various enzymatic targets, including proteases and kinases, which are implicated in numerous diseases. The chloro and methyl substituents in Sodium 5-chloro-3-methyl-1-benzofuran-2-sulfinate contribute to its pharmacophoric properties, enhancing its potential as a lead compound in drug discovery.

One of the most compelling aspects of Sodium 5-chloro-3-methyl-1-benzofuran-2-sulfinate is its role in the synthesis of heterocyclic compounds. Heterocycles are fundamental structures in many pharmaceuticals, and the ability to introduce sulfinate groups into these frameworks provides chemists with powerful tools for modulating biological activity. Current research is exploring the use of Sodium 5-chloro-3-methyl-1-benzofuran-2-sulfinate as a precursor for developing new antiviral and anticancer agents. The compound's reactivity allows for facile modifications, enabling the creation of libraries of derivatives with tailored properties.

The synthesis of Sodium 5-chloro-3-methyl-1-benzofuran-2-sulfinate involves multi-step organic transformations, typically starting from commercially available aromatic precursors. The introduction of the chloro and methyl groups followed by sulfination at the 2-position requires careful optimization to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce this compound on both laboratory and industrial scales, facilitating its use in broader research applications.

The pharmacological potential of Sodium 5-chloro-3-methyl-1-benzofuran-2-sulfinate has been investigated in several preclinical studies. These studies have highlighted its ability to interact with biological targets in ways that suggest therapeutic utility. For example, derivatives of this compound have demonstrated inhibitory effects on enzymes involved in inflammation and oxidative stress, pathways that are often dysregulated in chronic diseases. The sulfinate moiety appears to be crucial for these interactions, providing a hinge region that can engage with protein surfaces.

In addition to its biological significance, Sodium 5-chloro-3-methyl-1-benzofuran-2-sulfinate has applications in materials science and chemical biology. Its unique electronic properties make it a candidate for use in organic electronics, where sulfinated aromatic compounds can contribute to the development of more efficient light-emitting diodes (LEDs) and photovoltaic cells. Furthermore, the compound's ability to participate in coordination chemistry has opened up avenues for its use as a ligand or catalyst in various chemical reactions.

The future direction of research involving Sodium 5-chloro-3-methyl-1-benzofuran-2-sulfinate is likely to focus on expanding its therapeutic applications and exploring new synthetic strategies. By leveraging computational chemistry and high-throughput screening techniques, researchers aim to identify novel derivatives with enhanced potency and selectivity. The compound's versatility as an intermediate suggests that it will remain a cornerstone in the development of innovative chemical entities for years to come.

In conclusion, Sodium 5-chloro-3-methyl-1-benzofuran-2-sulfinate (CAS No. 2137661-69-7) is a multifaceted compound with significant potential across multiple domains of science and industry. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new applications for this molecule, its importance is only expected to grow, solidifying its place as a key player in modern chemical innovation.